Cas no 34340-09-5 (a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate))

• Product name: a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate)
• CAS No: 34340-09-5
• MF: C₂₈H₂₇O₉SI
• MW: 666.47758
• CID: 321952
• PubChem ID: 301619

a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate)
• [4-benzoyloxy-2-(iodomethyl)-6-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-3-yl] benzoate
• NSC-179638
• NSC179638
• DTXSID70306748
• 34340-09-5

• Inchi： InChI=1S/C28H27IO9S/c1-18-13-15-21(16-14-18)39(32,33)38-25-24(37-27(31)20-11-7-4-8-12-20)23(22(17-29)35-28(25)34-2)36-26(30)19-9-5-3-6-10-19/h3-16,22-25,28H,17H2,1-2H3
• InChI Key： GXTSCYPKSHTHHT-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(OC2C(OC)OC(CI)C(OC(C3C=CC=CC=3)=O)C2OC(C2C=CC=CC=2)=O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 666.04161
• Monoisotopic Mass: 666.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 718.2°Cat760mmHg
• Flash Point: 388.2°C
• Refractive Index: 1.641
• PSA: 114.43
• LogP: 5.40720